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Abstract
Polaprezinc, a chelate compound of zinc and L-carnosine, has a rich history spanning over

three decades as a clinically effective agent, primarily for the treatment of gastric ulcers. This

technical guide provides an in-depth exploration of the discovery, development, and

multifaceted mechanisms of action of Polaprezinc. It is intended to be a comprehensive

resource, detailing the pivotal preclinical and clinical studies that have elucidated its therapeutic

effects. This document summarizes key quantitative data in structured tables for comparative

analysis, provides detailed experimental protocols for foundational studies, and visualizes

complex biological pathways and experimental workflows using Graphviz diagrams.

Discovery and Development
Polaprezinc was jointly studied and developed by Hamari Chemicals Co., Ltd. and Zeria

Pharmaceutical Co., Ltd. in Japan.[1] It was first approved for clinical use in Japan in 1994 for

the treatment of gastric ulcers.[1] The development of Polaprezinc was driven by the need for a
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gastroprotective agent that could not only protect the gastric mucosa but also actively promote

ulcer healing.

The chemical structure of Polaprezinc is a 1:1 chelate of zinc and L-carnosine (β-alanyl-L-

histidine).[2] This chelation is crucial for its unique properties, as it allows for the targeted

delivery and sustained release of both zinc and L-carnosine at the site of mucosal injury.

Synthesis
The synthesis of Polaprezinc involves a multi-step process. A common method begins with the

synthesis of L-carnosine, which is then complexed with a zinc salt. One described synthetic

route involves the acylation of L-histidine with β-alanine derivatives to form L-carnosine, which

is subsequently reacted with zinc acetate to yield Polaprezinc.[1]

Preclinical Pharmacology
An extensive body of preclinical research has established the efficacy of Polaprezinc in various

animal models of gastric injury and elucidated its complex mechanisms of action.

Gastroprotective Effects in Animal Models
Polaprezinc has demonstrated significant protective effects in a range of experimentally

induced gastric ulcer models in rats, including those induced by ethanol, aspirin, histamine, and

acetic acid.[1]
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Animal Model
Inducing
Agent

Polaprezinc
Dose

Key Findings Reference

Rat Ethanol 5, 10, 30 mg/kg

Dose-dependent

reduction in ulcer

index; decreased

inflammatory

cytokines (IL-1β,

IL-6, IL-8, TNF-

α); increased

antioxidant

enzymes (SOD-

1, SOD-2, HO-1)

and growth

factors (PDGF-B,

VEGF, NGF).

[2]

Rat Acetic Acid 30, 60 mg/kg

Dose-dependent

reduction in

gastric ulcer

area; attenuation

of xanthine

oxidase and

myeloperoxidase

activities;

restoration of

mucosal

glutathione

levels; increased

expression of

bFGF and VEGF.

[3]

Rat Low-dose Aspirin 150 mg/day

(human

equivalent)

Significant

decrease in the

number of

reddened lesions

and

erosions/ulcers
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in the small

bowel.

Experimental Protocols for Preclinical Models
Animals: Male Sprague-Dawley rats.

Procedure:

Rats are fasted for 24 hours with free access to water.

Polaprezinc (at doses of 5, 10, or 30 mg/kg) or a vehicle control is administered orally.

One hour after treatment, absolute ethanol is administered orally to induce gastric lesions.

One hour after ethanol administration, rats are euthanized, and stomachs are removed.

The stomachs are inflated with formalin, and the area of mucosal lesions is measured.

Gastric tissue can be collected for biochemical and molecular analysis (e.g., cytokine

levels, enzyme activities, protein expression).[2]

Animals: Male Sprague-Dawley rats.

Procedure:

Rats are anesthetized, and a laparotomy is performed.

A solution of acetic acid (e.g., 60%) is applied to the serosal surface of the stomach for a

defined period to induce a "kissing" ulcer.[3]

The abdomen is closed, and the animals are allowed to recover.

Polaprezinc (at doses of 30 and 60 mg/kg) or vehicle is administered orally once daily for

a specified number of days post-ulcer induction.[3]

On the final day of the experiment, rats are euthanized, and the stomachs are excised.
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The ulcer area is measured, and tissue samples are collected for further analysis.[3]

Experimental Workflow: Acetic Acid-Induced Gastric Ulcer Model

Anesthetize Rat

Laparotomy

Apply Acetic Acid to Stomach Serosa

Suture Abdomen

Post-operative Recovery

Oral Administration of Polaprezinc or Vehicle

Euthanize and Excise Stomach

After treatment period

Measure Ulcer Area Tissue Analysis (Biochemical/Molecular)

Click to download full resolution via product page
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Caption: Workflow for the acetic acid-induced gastric ulcer model in rats.

Mechanisms of Action
Polaprezinc exerts its therapeutic effects through a combination of mechanisms, including

antioxidant and anti-inflammatory actions, direct cytoprotection via induction of heat shock

proteins, and promotion of tissue repair.

Antioxidant Properties
Polaprezinc functions as a potent antioxidant, scavenging reactive oxygen species (ROS) and

protecting cells from oxidative damage.[4] The L-carnosine moiety is primarily responsible for

this free radical scavenging activity. In vitro studies have demonstrated that Polaprezinc can

protect cultured gastric mucosal cells from injury induced by hydrogen peroxide and ethanol.[4]

This antioxidant effect is crucial in the inflamed and damaged gastric mucosa, where oxidative

stress is a major contributor to tissue injury.

Anti-inflammatory Effects and Inhibition of NF-κB
Signaling
A key anti-inflammatory mechanism of Polaprezinc is the inhibition of the nuclear factor-kappa

B (NF-κB) signaling pathway. NF-κB is a transcription factor that plays a central role in

regulating the expression of pro-inflammatory cytokines.

In gastric epithelial cells, pro-inflammatory stimuli such as TNF-α and IL-1β activate the IκB

kinase (IKK) complex, which then phosphorylates the inhibitory protein IκBα. This

phosphorylation targets IκBα for ubiquitination and subsequent degradation by the proteasome,

allowing NF-κB to translocate to the nucleus and activate the transcription of genes encoding

inflammatory mediators like IL-8.

Polaprezinc has been shown to inhibit TNF-α-induced IκBα phosphorylation, thereby

preventing NF-κB activation and subsequent IL-8 expression in gastric epithelial cells.[5] The

zinc component of Polaprezinc is believed to be the primary mediator of this inhibitory effect.[5]
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Polaprezinc's Inhibition of the NF-κB Signaling Pathway
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Caption: Polaprezinc inhibits NF-κB activation by preventing IκBα phosphorylation.

Cell Culture and Treatment: Gastric epithelial cells (e.g., MKN28) are cultured to confluence

and then pre-incubated with various concentrations of Polaprezinc for a specified time (e.g.,

3 hours). Subsequently, the cells are stimulated with an NF-κB activator like TNF-α.
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Nuclear Extract Preparation: After treatment, cells are harvested, and nuclear extracts are

prepared by hypotonic lysis followed by high-salt extraction to isolate nuclear proteins.

Binding Reaction: The nuclear extracts are incubated with a radiolabeled double-stranded

oligonucleotide probe containing the consensus binding site for NF-κB. A non-specific

competitor DNA (e.g., poly(dI-dC)) is included to prevent non-specific protein-DNA

interactions.

Electrophoresis: The protein-DNA complexes are resolved on a non-denaturing

polyacrylamide gel.

Detection: The gel is dried and exposed to autoradiography film. A "shifted" band indicates

the formation of a complex between NF-κB in the nuclear extract and the labeled probe. The

intensity of this band corresponds to the level of NF-κB activation.

Induction of Heat Shock Proteins (HSPs)
Polaprezinc has been shown to induce the expression of several heat shock proteins (HSPs),

including HSP70 and HSP90, in gastric mucosal cells.[2] HSPs are molecular chaperones that

play a critical role in cellular protection against various stresses, including inflammation and

oxidative stress. They contribute to the maintenance of protein homeostasis and can inhibit

apoptotic pathways.

The induction of HSP70 by Polaprezinc is considered a significant mechanism for its

cytoprotective effects. Studies have shown that in rat intestinal epithelial cells, Polaprezinc-

induced HSP70 expression is crucial for its ability to suppress apoptosis induced by

nonsteroidal anti-inflammatory drugs (NSAIDs) like acetylsalicylic acid.[3][6]

Cell Culture and Treatment: Cells (e.g., rat intestinal epithelial cells, RIE1) are treated with

Polaprezinc for various time points.

Protein Extraction: Whole-cell lysates are prepared using a suitable lysis buffer containing

protease inhibitors.

Protein Quantification: The total protein concentration in each lysate is determined using a

standard protein assay (e.g., BCA assay).
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SDS-PAGE and Electrotransfer: Equal amounts of protein from each sample are separated

by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then

transferred to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting:

The membrane is blocked to prevent non-specific antibody binding.

The membrane is incubated with a primary antibody specific for HSP70.

After washing, the membrane is incubated with a secondary antibody conjugated to an

enzyme (e.g., horseradish peroxidase).

The protein bands are visualized using a chemiluminescent substrate and detected by

imaging.

A loading control protein (e.g., β-actin or GAPDH) is also probed to ensure equal protein

loading across lanes.

Clinical Development and Efficacy
Polaprezinc has undergone extensive clinical evaluation, primarily for the treatment of gastric

ulcers and, more recently, for other indications such as zinc deficiency and adjunctive therapy

in Helicobacter pylori eradication.

Gastric Ulcer Healing
Multiple clinical trials have demonstrated the efficacy of Polaprezinc in promoting the healing of

gastric ulcers.
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Study
Design

Comparat
or

Polaprezi
nc Dose

Treatmen
t Duration

Primary
Endpoint

Efficacy
Rate

Referenc
e

Multicenter,

randomize

d, double-

blind,

double-

dummy,

positive-

controlled

Rebamipid

e

150

mg/day
8 weeks

Effective

treatment

rate

confirmed

by

gastroscop

y

81.48% [6]

Phase 3

Clinical

Trial

Cetraxate

150

mg/day (75

mg twice

daily)

8 weeks

Cure rate

assessed

by

endoscopy

55.6% [6]

Helicobacter pylori Eradication
Polaprezinc has been investigated as an adjunct to standard triple therapy for the eradication

of H. pylori. The addition of Polaprezinc has been shown to improve eradication rates.

Study Design
Treatment
Arms

Polaprezinc
Dose

Eradication
Rate (ITT
Analysis)

Reference

Randomized,

controlled,

multicenter

Triple therapy +

Polaprezinc vs.

Triple therapy

alone

150 mg/day 77% vs. 58.6%

Meta-analysis of

RCTs

Triple therapy +

Polaprezinc vs.

Triple therapy

alone

150 mg/day
80.4% vs.

67.01%
[7]

Zinc Deficiency

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.researchgate.net/publication/362678379_Efficacy_and_safety_of_polaprezinc_in_the_treatment_of_gastric_ulcer_A_multicenter_randomized_double-blind_double-dummy_positive-controlled_clinical_trial
https://www.researchgate.net/publication/362678379_Efficacy_and_safety_of_polaprezinc_in_the_treatment_of_gastric_ulcer_A_multicenter_randomized_double-blind_double-dummy_positive-controlled_clinical_trial
https://pmc.ncbi.nlm.nih.gov/articles/PMC9573391/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15889313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polaprezinc is also used as a zinc replacement therapy. A systematic review and meta-analysis

of randomized controlled trials showed a significant dose-response relationship between

Polaprezinc administration and an increase in serum zinc concentrations.[8][9]

Polaprezinc Dose
Mean Increase from
Baseline (µg/dL)

95% Confidence Interval

75 mg/day Not specified Not specified

150 mg/day Not specified Not specified

300 mg/day Not specified Not specified

Overall 9.08 5.46, 12.70

Note: Specific mean increases for each dose were not provided in the abstract, but a significant

dose-response relationship was confirmed.[8][9]

Pharmacokinetics and Safety
Pharmacokinetics
Pharmacokinetic studies in both rats and humans have been conducted to understand the

absorption, distribution, metabolism, and excretion of Polaprezinc.

In rats, following oral administration of radiolabeled Polaprezinc, it has been suggested that the

complex dissociates into L-carnosine and zinc during intestinal absorption.[10]

In healthy human volunteers, a single oral dose of 75 mg of Polaprezinc resulted in a peak

plasma zinc concentration (Cmax) of 1.9 µg/mL at a Tmax of 1.6 hours.[1] A study in healthy

Chinese volunteers provided more detailed pharmacokinetic parameters.
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Parameter Value (mean ± SD)

Dose 75 mg

Cmax (µg/mL) 1.30 ± 0.30

Tmax (h) 1.0 (range 0.50-3.01)

AUC0-t (h·µg/mL) 4.06 ± 1.13

AUC0-∞ (h·µg/mL) 4.43 ± 1.04

t1/2 (h) 1.20 ± 0.62

Data from a bioequivalence study of a test product.[5]

Parameter Value (mean ± SD)

Dose 300 mg

Cmax (µg/mL) 0.91 ± 0.26

Tmax (h) 3.25 (range 1.50-4.50)

AUC0-t (h·µg/mL) 3.26 ± 1.06

AUC0-∞ (h·µg/mL) 3.37 ± 1.07

t1/2 (h) 1.01 ± 0.51

Data from a bioequivalence study of a test product.[5]

Safety and Tolerability
Polaprezinc is generally well-tolerated. The most commonly reported adverse events are mild

gastrointestinal discomfort, such as nausea, vomiting, and diarrhea.[11] Allergic reactions are

rare but can occur.[11]

A meta-analysis of clinical trials for zinc deficiency showed a dose-response relationship for

gastrointestinal adverse drug reactions (ADRs).
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Polaprezinc Dose Incidence of GI ADRs

75 mg/day 0.0%

150 mg/day 2.1%

300 mg/day 14.9%

Placebo 3.0%

Data from a meta-analysis of four randomized controlled trials.[9][12]

Conclusion
The discovery and development of Polaprezinc represent a significant advancement in the

treatment of gastric mucosal disorders. Its unique chelated structure facilitates targeted delivery

of zinc and L-carnosine, enabling a multifaceted mechanism of action that includes potent

antioxidant and anti-inflammatory effects, as well as the induction of cytoprotective heat shock

proteins. Preclinical studies have robustly demonstrated its efficacy in various models of gastric

injury, and extensive clinical trials have confirmed its therapeutic benefits in healing gastric

ulcers, improving H. pylori eradication rates, and correcting zinc deficiency. With a well-

established safety profile, Polaprezinc remains a valuable therapeutic agent for a range of

gastrointestinal conditions. This technical guide provides a comprehensive overview of the

scientific foundation supporting the clinical use of Polaprezinc, serving as a valuable resource

for researchers and drug development professionals in the field of gastroenterology and

beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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